3-(2,6-dimethylmorpholin-4-yl)-N-(3-methoxyphenyl)propanamide

• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol
• IUPAC Name: 3-(2,6-dimethylmorpholin-4-yl)-N-(3-methoxyphenyl)propanamide
• InChI: InChI=1S/C16H24N2O3/c1-12-10-18(11-13(2)21-12)8-7-16(19)17-14-5-4-6-15(9-14)20-3/h4-6,9,12-13H,7-8,10-11H2,1-3H3,(H,17,19)
• InChI Key: QWNPFUZYCKBPQJ-UHFFFAOYSA-N
• SMILES: CC1CN(CC(O1)C)CCC(=O)NC2=CC(=CC=C2)OC

Description

3-(2,6-dimethylmorpholin-4-yl)-N-(3-methoxyphenyl)propanamide, also known as DMMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMMP is a propanamide derivative that has been synthesized through various methods and has shown promising results in several studies.

Mechanism of Action

3-(2,6-dimethylmorpholin-4-yl)-N-(3-methoxyphenyl)propanamide exerts its pharmacological effects by binding to the cannabinoid receptors CB1 and CB2. It has been shown to act as a partial agonist of CB1 receptors and a full agonist of CB2 receptors. 3-(2,6-dimethylmorpholin-4-yl)-N-(3-methoxyphenyl)propanamide also inhibits the enzyme fatty acid amide hydrolase (FAAH), which leads to an increase in endocannabinoid levels. This mechanism of action is responsible for 3-(2,6-dimethylmorpholin-4-yl)-N-(3-methoxyphenyl)propanamide's anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects
3-(2,6-dimethylmorpholin-4-yl)-N-(3-methoxyphenyl)propanamide has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. 3-(2,6-dimethylmorpholin-4-yl)-N-(3-methoxyphenyl)propanamide has also been shown to reduce pain by inhibiting the transmission of pain signals in the spinal cord. Additionally, 3-(2,6-dimethylmorpholin-4-yl)-N-(3-methoxyphenyl)propanamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

3-(2,6-dimethylmorpholin-4-yl)-N-(3-methoxyphenyl)propanamide has several advantages for lab experiments. It has a high degree of selectivity for CB1 and CB2 receptors, which allows for specific targeting of these receptors. 3-(2,6-dimethylmorpholin-4-yl)-N-(3-methoxyphenyl)propanamide also has good bioavailability and can easily cross the blood-brain barrier, which allows for the investigation of its effects on the central nervous system. However, 3-(2,6-dimethylmorpholin-4-yl)-N-(3-methoxyphenyl)propanamide has some limitations, including its poor solubility in water and its potential to interact with other drugs that target the endocannabinoid system.

Future Directions

For research on 3-(2,6-dimethylmorpholin-4-yl)-N-(3-methoxyphenyl)propanamide include investigating its potential to treat neurodegenerative diseases and developing new analogs with improved pharmacological properties.

Synthesis Methods

3-(2,6-dimethylmorpholin-4-yl)-N-(3-methoxyphenyl)propanamide can be synthesized through several methods, including the reaction of 2,6-dimethylmorpholine with 3-methoxybenzoyl chloride in the presence of a base. Another method involves the reaction of 3-methoxybenzoyl chloride with N-(2,6-dimethylmorpholin-4-yl)propanamide in the presence of a base. These methods have been optimized to obtain high yields of 3-(2,6-dimethylmorpholin-4-yl)-N-(3-methoxyphenyl)propanamide with good purity.

Scientific Research Applications

3-(2,6-dimethylmorpholin-4-yl)-N-(3-methoxyphenyl)propanamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. 3-(2,6-dimethylmorpholin-4-yl)-N-(3-methoxyphenyl)propanamide has also been investigated for its potential to treat neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, 3-(2,6-dimethylmorpholin-4-yl)-N-(3-methoxyphenyl)propanamide has been studied for its potential to treat cancer due to its ability to inhibit tumor growth.